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Compound of Interest

Compound Name:
1,2-Dielaidoyl-3-stearoyl-rac-

glycerol

Cat. No.: B039318 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the metabolic effects of triglycerides containing

elaidic acid versus those containing oleic acid. The information presented is based on

experimental data from in vitro and in vivo studies, offering insights into their distinct impacts on

lipid metabolism, inflammation, and insulin sensitivity.

Introduction
Elaidic acid and oleic acid are both 18-carbon monounsaturated fatty acids, but they differ in

their chemical structure. Elaidic acid is a trans isomer, commonly found in industrially produced

partially hydrogenated vegetable oils, while oleic acid is a cis isomer, naturally abundant in

foods like olive oil.[1] This seemingly subtle difference in their double bond configuration leads

to significant variations in their physical properties and, more importantly, their metabolic

consequences.[1][2] While oleic acid is generally associated with beneficial health effects, a

diet high in elaidic acid has been linked to adverse cardiovascular outcomes, including

elevated total and LDL cholesterol and decreased HDL cholesterol.[3]

Quantitative Data Summary
The following tables summarize the key quantitative findings from various metabolic studies

comparing the effects of elaidic acid and oleic acid.
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Table 1: Effects on Gene Expression in Adipocytes and
Myotubes

Gene Cell Type Treatment
Fold Change
vs. Control

Reference

Resistin
3T3-L1

Adipocytes

100 µM Oleic

Acid (24h)
↓ 28% [4]

Resistin
3T3-L1

Adipocytes

100 µM Elaidic

Acid (24h)

No significant

change
[4]

Adiponectin
3T3-L1

Adipocytes

100 µM Oleic

Acid (24h)
↑ 25% [4]

Adiponectin
3T3-L1

Adipocytes

100 µM Elaidic

Acid (24h)

No significant

change
[4]

IL-6 C2C12 Myotubes
20-500 µM Oleic

Acid (24h)

Dose-dependent

increase
[4]

IL-6 C2C12 Myotubes
20-500 µM

Elaidic Acid (24h)

No significant

change
[4]

TNF-α C2C12 Myotubes
20-500 µM

Elaidic Acid (24h)

Increased

expression
[4]

TNF-α C2C12 Myotubes
20-500 µM Oleic

Acid (24h)

No significant

change
[4]

IL-15 C2C12 Myotubes
20-500 µM

Elaidic Acid (24h)

Reduced mRNA

levels
[5]

IL-15 C2C12 Myotubes
20-500 µM Oleic

Acid (24h)

No significant

change
[5]

Table 2: Effects on Lipid Profile in Mice
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Parameter
Treatment
Group

Value (Mean ±
SD)

% Change vs.
Oleic Acid

Reference

Total Cholesterol Control ~100 mg/dL - [6]

Oleic Acid ~125 mg/dL - [6]

Elaidic Acid ~175 mg/dL ↑ 40% [6]

Triglycerides Control ~75 mg/dL - [6]

Oleic Acid ~90 mg/dL - [6]

Elaidic Acid ~110 mg/dL ↑ 22% [6]

VLDL Control ~15 mg/dL - [6]

Oleic Acid ~18 mg/dL - [6]

Elaidic Acid ~22 mg/dL ↑ 22% [6]

LDL Control ~20 mg/dL - [6]

Oleic Acid ~30 mg/dL - [6]

Elaidic Acid ~60 mg/dL ↑ 100% [6]

HDL Control ~65 mg/dL - [6]

Oleic Acid ~75 mg/dL - [6]

Elaidic Acid ~90 mg/dL ↑ 20% [6]

Signaling Pathways
The differential metabolic effects of elaidic and oleic acid can be attributed to their distinct

impacts on key cellular signaling pathways.

Inflammatory Signaling
Elaidic acid has been shown to promote inflammation by activating the NF-κB and MAPK

signaling pathways.[7] In contrast, oleic acid has demonstrated anti-inflammatory properties by

inhibiting these same pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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